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Compound of Interest

Compound Name: Chitotriose Trihydrochloride

Cat. No.: B15587819

Audience: Researchers, scientists, and drug development professionals.

Introduction

Chitotriose Trihydrochloride, a trimer of N-acetylglucosamine, is a well-defined chito-
oligosaccharide (COS) that has garnered significant interest in biomedical research. Its water
solubility and biocompatibility make it a promising candidate for various therapeutic
applications. These application notes provide an overview of the use of Chitotriose
Trihydrochloride in cell culture, with a focus on its anticancer, antifungal, and gut health-
promoting properties. Detailed protocols and quantitative data are presented to guide
researchers in their experimental design.

Physicochemical Properties

Property Value Reference
Molecular Formula C18H35N3013-3HCI --INVALID-LINK--
Molecular Weight 610.86 g/mol --INVALID-LINK--
Appearance White to off-white powder N/A

Solubility Water N/A

I. Anticancer Applications
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Chitotriose Trihydrochloride has demonstrated potential as a synergistic agent in cancer
therapy, enhancing the efficacy of existing chemotherapeutic drugs.

A. Synergistic Effect with Doxorubicin in Breast Cancer
Cells

A recent study highlighted the ability of Chitotriose Trihydrochloride to enhance the antitumor
activity of doxorubicin in MDA-MB-231 human breast cancer cells.[1] Pre-incubation with
Chitotriose Trihydrochloride was found to promote the nuclear uptake of doxorubicin, leading
to increased apoptosis.[1]

Effective Concentration Range: 6.25 to 100 pM[2]

. Concentration of
Cell Line Treatment o Outcome
Chitotriose

o ) Enhanced doxorubicin
Combination with _ _
MDA-MB-231 o 6.25 - 100 uM efficacy in a dose-
Doxorubicin
dependent manner.[2]

B. Signaling Pathway Modulation

The synergistic effect of Chitotriose Trihydrochloride in MDA-MB-231 cells is associated with
the upregulation of the Early Growth Response 1 (Egrl) gene.[1] Egrl, in turn, modulates its
downstream target, Gadd45a (Growth Arrest and DNA Damage-inducible alpha), contributing
to enhanced cell death.[1] Furthermore, this compound has been shown to influence the PI3K-
Akt and focal adhesion signaling pathways.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: Chitotriose
Trihydrochloride in Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15587819#chitotriose-trihydrochloride-concentration-
for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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